BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,4-
Dimethoxypentane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethoxypentane

Cat. No.: B14659211

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a concise technical overview of 2,4-dimethoxypentane, including its
chemical identifiers and fundamental properties. Due to the limited availability of detailed
experimental data in the public domain, this guide summarizes the existing information and
notes the absence of extensive research on this compound.

Chemical Identity and Properties

2,4-Dimethoxypentane is an organic compound classified as a diether. Its structure consists of
a pentane backbone with two methoxy groups attached to the second and fourth carbon atoms.

Table 1: Chemical Identifiers and Physical Properties of 2,4-Dimethoxypentane
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Identifier Value Reference
IUPAC Name 2,4-dimethoxypentane [1]

CAS Number 41021-50-5 [1][2]
Molecular Formula C7H1602 [11[2]
Molecular Weight 132.20 g/mol [1]
Canonical SMILES CC(cc(cyoc)oc [11[2]

FIIWNFXKLFDYNT-
InChl Key [1][2]
UHFFFAOYSA-N

Topological Polar Surface Area  18.5 A2 [1]
Complexity 55.9 [1]
Hydrogen Bond Acceptor

2 [1](2]
Count
Rotatable Bond Count 4 [1]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2,4-dimethoxypentane are not readily
available in peer-reviewed literature. However, general synthetic routes for dialkoxyalkanes can
be proposed. A potential logical workflow for its synthesis could involve the dialkylation of 2,4-
pentanediol.
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Proposed Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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